Cas no 1312535-22-0 (N-(3-Bromo-5-methylphenyl)-4-methylpyrimidin-2-amine)

• Product Name: N-(3-Bromo-5-methylphenyl)-4-methylpyrimidin-2-amine
• CAS No: 1312535-22-0
• MF: C₁₂H₁₂BrN₃
• MW: 278.14778137207
• CID: 2127096
• Update Time: 2025-07-20

N-(3-Bromo-5-methylphenyl)-4-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-bromo-5-methylphenyl)-4-methylpyrimidin-2-amine
• UPNUBFXGVUTGGF-UHFFFAOYSA-N
• N-(3-bromo-5-methylphenyl)-4-methyl-2-Pyrimidinamine
• 2-Pyrimidinamine, N-(3-bromo-5-methylphenyl)-4-methyl-
• 2-Pyrimidinamine,N-(3-bromo-5-methylphenyl)-4-methyl-
• N-(3-Bromo-5-methylphenyl)-4-methylpyrimidin-2-amine

• Inchi： 1S/C12H12BrN3/c1-8-5-10(13)7-11(6-8)16-12-14-4-3-9(2)15-12/h3-7H,1-2H3,(H,14,15,16)
• InChI Key： UPNUBFXGVUTGGF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=C1)NC1N=CC=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Topological Polar Surface Area: 37.8

Experimental Properties

• Density: 1.458±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.019 g/l) (25 º C),

Additional information on N-(3-Bromo-5-methylphenyl)-4-methylpyrimidin-2-amine

Recent Advances in the Study of N-(3-Bromo-5-methylphenyl)-4-methylpyrimidin-2-amine (CAS: 1312535-22-0)

N-(3-Bromo-5-methylphenyl)-4-methylpyrimidin-2-amine (CAS: 1312535-22-0) is a small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrimidine and bromophenyl structural motifs, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic efficacy in preclinical models.

One of the key areas of research involving N-(3-Bromo-5-methylphenyl)-4-methylpyrimidin-2-amine is its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in cancer and other diseases. Recent findings suggest that this compound exhibits selective inhibition against specific kinase targets, making it a potential candidate for targeted therapy. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against a subset of tyrosine kinases, which are frequently overexpressed in certain types of tumors.

In addition to its kinase inhibitory properties, N-(3-Bromo-5-methylphenyl)-4-methylpyrimidin-2-amine has also been investigated for its anti-inflammatory effects. A study conducted by researchers at a leading pharmaceutical institute revealed that this compound can modulate the activity of key inflammatory mediators, such as NF-κB and COX-2, thereby reducing inflammation in animal models of rheumatoid arthritis. These findings highlight its potential as a dual-function agent, capable of addressing both proliferative and inflammatory conditions.

The synthesis and structural optimization of N-(3-Bromo-5-methylphenyl)-4-methylpyrimidin-2-amine have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, as well as the generation of analogs with improved pharmacokinetic profiles. For example, a recent patent application disclosed a novel synthetic pathway that enhances the yield and purity of the compound, paving the way for its large-scale production and further clinical development.

Despite these promising developments, challenges remain in the clinical translation of N-(3-Bromo-5-methylphenyl)-4-methylpyrimidin-2-amine. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through rigorous preclinical and clinical studies. However, the compound's unique structural features and versatile biological activities make it a compelling subject for ongoing research. Future studies are expected to explore its potential in combination therapies, as well as its application in other disease areas beyond oncology and inflammation.

In conclusion, N-(3-Bromo-5-methylphenyl)-4-methylpyrimidin-2-amine (CAS: 1312535-22-0) represents a promising candidate in the field of chemical biology and drug discovery. Its multifaceted biological activities, coupled with recent advancements in its synthesis and characterization, underscore its potential as a therapeutic agent. Continued research efforts will be essential to fully unlock its clinical potential and address the remaining challenges in its development.